Cas no 1256955-46-0 (Quinazoline, 4-chloro-6-ethyl-5,6,7,8-tetrahydro-2-methyl-)

• Product Name: Quinazoline, 4-chloro-6-ethyl-5,6,7,8-tetrahydro-2-methyl-
• CAS No: 1256955-46-0
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 2143865
• Update Time: 2023-11-19

Quinazoline, 4-chloro-6-ethyl-5,6,7,8-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-ethyl-2-methyl-5,6,7,8-tetrahydroquinazoline
• CID 87167421
• Quinazoline, 4-chloro-6-ethyl-5,6,7,8-tetrahydro-2-methyl-

• Inchi： 1S/C11H15ClN2/c1-3-8-4-5-10-9(6-8)11(12)14-7(2)13-10/h8H,3-6H2,1-2H3
• InChI Key： JLYJJKMKURAULG-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC(CC)C2)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 309.4±42.0 °C(Predicted)
• pka: 1.55±0.40(Predicted)